molecular formula C12H11NO5 B6261669 5,7-dimethoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid CAS No. 2274787-60-7

5,7-dimethoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

Cat. No. B6261669
CAS RN: 2274787-60-7
M. Wt: 249.2
InChI Key:
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Description

5,7-dimethoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid is a chemical compound with the CAS Number: 2274787-60-7 . It has a molecular weight of 249.22 . The compound is typically stored at room temperature and is available in powder form .


Molecular Structure Analysis

The IUPAC name for this compound is 5,7-dimethoxy-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid . The InChI code for this compound is 1S/C12H11NO5/c1-17-6-3-8-10 (9 (4-6)18-2)11 (14)7 (5-13-8)12 (15)16/h3-5H,1-2H3, (H,13,14) (H,15,16) .


Physical And Chemical Properties Analysis

This compound is a powder at room temperature . It has a molecular weight of 249.22 . More specific physical and chemical properties such as melting point, boiling point, and density are not provided in the search results.

Scientific Research Applications

5,7-dimethoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid has a wide range of potential applications in scientific research. It has been used as a reagent in the synthesis of various organic compounds, such as 1,4-dihydro-2-methyl-4-oxo-2H-quinoline-3-carboxylic acid and 4-methyl-1,4-dihydro-2H-quinoline-3-carboxylic acid. In addition, this compound has been used as a substrate in the enzymatic synthesis of a variety of natural products, such as flavonoids and coumarins. It has also been used to study the antioxidant activity of various compounds, as well as the mechanism of action of various drugs.

Advantages and Limitations for Lab Experiments

The use of 5,7-dimethoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid in laboratory experiments has several advantages. First, it is a relatively inexpensive and readily available compound. Second, it is a highly stable compound, and it is not easily degraded or altered in the presence of other compounds. Third, it is a non-toxic compound, and it has low environmental impact.
However, there are also some limitations associated with the use of this compound in laboratory experiments. First, it is a relatively small molecule, and it may not be able to interact with some larger compounds. Second, it is not a highly reactive compound, and it may not be able to interact with some highly reactive compounds. Third, it is not able to penetrate through cell membranes, and it may not be able to interact with intracellular targets.

Future Directions

Given the potential of 5,7-dimethoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid in various scientific research applications, there are many potential future directions for research. For example, further studies could be conducted to explore the mechanism of action of this compound in more detail. In addition, further studies could be conducted to explore the potential therapeutic applications of this compound. Finally, further studies could be conducted to explore the potential industrial applications of this compound.

Synthesis Methods

5,7-dimethoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid can be synthesized in several ways. One method involves the reaction of 1,4-dihydro-2-methyl-4-oxo-2H-quinoline-3-carboxylic acid with dimethyl sulfate. Another method involves the reaction of 2-methyl-1,4-dihydro-4-oxo-2H-quinoline-3-carboxylic acid and dimethylamine hydrochloride. In addition, this compound can be synthesized via the reaction of 4-methyl-1,4-dihydro-2H-quinoline-3-carboxylic acid and dimethyl sulfate.

Safety and Hazards

The compound has been assigned the GHS07 pictogram . The hazard statements associated with this compound are H315, H319, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 5,7-dimethoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid involves the condensation of 2,6-dimethoxyaniline with ethyl acetoacetate to form 5,7-dimethoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid ethyl ester, which is then hydrolyzed to yield the desired product.", "Starting Materials": ["2,6-dimethoxyaniline", "ethyl acetoacetate", "sodium ethoxide", "water", "hydrochloric acid"], "Reaction": ["Step 1: Dissolve 2,6-dimethoxyaniline in ethanol and add sodium ethoxide. Heat the mixture to reflux for 30 minutes.", "Step 2: Add ethyl acetoacetate to the reaction mixture and continue heating to reflux for an additional 2 hours.", "Step 3: Cool the reaction mixture and add water. Acidify the mixture with hydrochloric acid to pH 2-3.", "Step 4: Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 5: Concentrate the solution under reduced pressure to obtain 5,7-dimethoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid as a white solid."] }

CAS RN

2274787-60-7

Molecular Formula

C12H11NO5

Molecular Weight

249.2

Purity

0

Origin of Product

United States

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